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Compound of Interest

Compound Name: 2-Pentenal

cat. No.: B073810

An In-depth Technical Guide to 2-Pentenal

This technical guide provides essential information on 2-Pentenal, including its chemical
identifiers and molecular data. It is intended for researchers, scientists, and professionals in the
field of drug development and chemical synthesis. This document also outlines a
representative experimental protocol for the synthesis of related a,B3-unsaturated aldehydes
and presents a visual workflow for this process.

Physicochemical Properties of 2-Pentenal Isomers

2-Pentenal is an organic compound with the molecular formula CsHsO. It exists as different
stereoisomers, primarily the (E)- and (Z)-isomers, also referred to as trans- and cis-isomers,
respectively. The properties of these isomers can vary, and it is crucial to distinguish between
them in a research and development context. A summary of the key identifiers for these
isomers is provided below.

2-Pentenal (Isomer
(E)-2-Pentenal

Property Mixture/Unspecifie (Z)-2-Pentenal (cis)
(trans)
d)
CAS Number 764-39-6[1] 1576-87-0[2][3] 1576-86-9[4][5][6][7]
) 84.12 g/mol or 84.12 g/mol or
Molecular Weight 84.12 g/mol [1]

84.1164 g/mol [2][3] 84.1164 g/mol [5][7][8]

trans-2-Pentenal, 2- )
Synonyms Pent-2-enal[9] ] cis-2-Pentenal[5]
Ethylacrylic aldehyde
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Experimental Protocols: Synthesis of a,3-
Unsaturated Aldehydes

The synthesis of a,3-unsaturated aldehydes such as 2-pentenal and its derivatives is
commonly achieved through an aldol condensation reaction. This reaction involves the base- or
acid-catalyzed reaction between two carbonyl compounds (aldehydes or ketones) to form a [3-
hydroxy carbonyl compound, which then dehydrates to give the a,B-unsaturated product.

Protocol: Base-Catalyzed Aldol Condensation for the Synthesis of 2-Methyl-2-Pentenal

This protocol is a representative example of the synthesis of an a,3-unsaturated aldehyde,
specifically 2-methyl-2-pentenal, through the self-condensation of propionaldehyde using an
anion exchange resin as the catalyst.[10]

Materials:

Propionaldehyde

Anion exchange resin (catalyst)

Benzene (solvent)

Water

Organic acid (for neutralization, if needed)
Procedure:

e Reaction Setup: In a reaction vessel, combine propionaldehyde and the anion exchange
resin. For example, a molar ratio of 20 mmol of propionaldehyde to 10 mmol of anion
exchange resin can be used.[10]

e Solvent Addition: Add a suitable solvent, such as 5 mL of benzene, to the reaction mixture.
[10]

» Reaction Conditions: Stir the mixture at a controlled temperature, for instance, 30°C, for a
duration of 2 hours.[10]
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o Work-up: After the reaction is complete, the mixture is washed with water to remove the
catalyst and any water-soluble byproducts. If necessary, an organic acid can be used to
neutralize the mixture before washing.

e Product Isolation: The organic layer containing the product, 2-methyl-2-pentenal, is
separated. The solvent can be removed under reduced pressure to yield the crude product.

 Purification: The crude product can be further purified by distillation to obtain high-purity 2-
methyl-2-pentenal.

Visualizing Experimental and Logical Workflows

The following diagrams illustrate key workflows relevant to the synthesis and potential
biological screening of 2-Pentenal and related compounds.
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Synthesis Workflow
Reactants Catalyst Solvent
(e.g., Propionaldehyde) (Anion Exchange Resin) (Benzene)

e

Aldol Condensation
(30°C, 2h)

Work-up
(Water Wash)

l

Purification
(Distillation)

Final Product
(2-Methyl-2-Pentenal)

Click to download full resolution via product page

Caption: Workflow for the synthesis of 2-methyl-2-pentenal.
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General Biological Activity Screening Workflow

Test Compound
(e.g., 2-Pentenal)

Cell Culture
(e.g., Cancer Cell Line)

Treatment of Cells with Compound

l

Cytotoxicity Assay
(e.g., MTT Assay)

l

Data Analysis
(e.g., IC50 Determination)

Mechanism of Action Studies
(e.q., Apoptosis Assay)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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